Ethyl 2-(4-oxopiperidin-1-yl)nicotinate
Overview
Description
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate is a specialty chemical . It is also known as 2-(4-Oxo-1-piperidinyl)-3-pyridinecarboxylic acid ethyl ester . The molecular formula is C13H16N2O3 and the molecular weight is 248.28 g/mol.
Molecular Structure Analysis
The molecular structure of Ethyl 2-(4-oxopiperidin-1-yl)nicotinate consists of 13 carbon atoms, 16 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
Pharmacological Research
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate is a piperidine derivative, which is a significant class of compounds in pharmacological research. Piperidine structures are found in various therapeutic drugs and exhibit a wide range of biological activities. This compound, in particular, may be involved in the synthesis of novel pharmacophores for drug discovery, especially in targeting neurological disorders due to its structural similarity to known neuroactive compounds .
Chemical Synthesis and Modification
In synthetic chemistry, this compound serves as a versatile intermediate. It can undergo various chemical reactions to produce new molecular entities. Its modification through reactions like alkylation, acylation, and oxidation can lead to the discovery of new molecules with potential industrial or pharmaceutical applications .
Material Science
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate could be used in material science for the development of novel organic compounds with specific physical properties. These properties might include thermal stability, conductivity, or luminescence, which are valuable in creating new materials for electronic devices or sensors .
Biological Studies
This compound’s structural features make it a candidate for biological studies, particularly in understanding ligand-receptor interactions. It could be used to synthesize analogs that mimic neurotransmitters or other biologically active molecules, aiding in the study of their mechanisms of action within the body .
Environmental Chemistry
In environmental chemistry, Ethyl 2-(4-oxopiperidin-1-yl)nicotinate might be studied for its degradation products and their impact on ecosystems. Understanding its breakdown and interaction with environmental factors is crucial for assessing its safety and ecological footprint .
Analytical Reference Standards
Due to its defined chemical structure and properties, this compound can be used as a reference standard in analytical chemistry. It can help in the calibration of instruments and validation of analytical methods, ensuring accuracy and precision in chemical analysis .
Safety and Handling Research
Research into the safe handling and storage of Ethyl 2-(4-oxopiperidin-1-yl)nicotinate is vital. It involves studying its stability under various conditions and establishing protocols to minimize risks associated with its use in research settings .
Medical Research
Lastly, Ethyl 2-(4-oxopiperidin-1-yl)nicotinate may have applications in medical research, particularly in the design of diagnostic agents or imaging compounds. Its ability to be modified chemically allows it to be tagged with radioisotopes or fluorescent markers for medical imaging purposes .
Safety and Hazards
The safety data sheet for Ethyl 2-(4-oxopiperidin-1-yl)nicotinate suggests that it may form combustible dust concentrations in air and cause skin and eye irritation . It is recommended to handle with care, wear protective gloves/clothing/eye protection/face protection, and keep away from heat/sparks/open flames/hot surfaces .
properties
IUPAC Name |
ethyl 2-(4-oxopiperidin-1-yl)pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O3/c1-2-18-13(17)11-4-3-7-14-12(11)15-8-5-10(16)6-9-15/h3-4,7H,2,5-6,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSABENBRYYUSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=CC=C1)N2CCC(=O)CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40640747 |
Source
|
| Record name | Ethyl 2-(4-oxopiperidin-1-yl)pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40640747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(4-oxopiperidin-1-yl)nicotinate | |
CAS RN |
1016524-78-9 |
Source
|
| Record name | Ethyl 2-(4-oxopiperidin-1-yl)pyridine-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40640747 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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